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Compound of Interest

Compound Name: Lopinavir Metabolite M-1

Cat. No.: B15565450

Get Quote

For immediate release:

This technical guide provides researchers, scientists, and drug development professionals with

essential information regarding Lopinavir Metabolite M-1, a primary oxidative metabolite of

the HIV-1 protease inhibitor, Lopinavir. This document outlines the chemical identifiers,

reference standards, metabolic pathways, and detailed analytical methodologies for the

accurate quantification of this metabolite.

Core Data Summary
A comprehensive summary of the key quantitative data for Lopinavir Metabolite M-1 is

presented below, facilitating easy reference and comparison.

Parameter Value Reference(s)

CAS Number 192725-39-6 [1]

Molecular Formula C₃₇H₄₆N₄O₆ [1]

Molecular Weight 642.78 g/mol [1]
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Reference Standards
The availability of certified reference standards is critical for the accurate quantification and

identification of Lopinavir Metabolite M-1 in biological matrices. Several commercial suppliers

offer this standard.

Supplier Product Name Catalog Number

Daicel Pharma
Lopinavir Metabolite M1

Impurity
DCTI-A-000192[2]

LGC Standards Lopinavir Metabolite M-1 TRC-L469485[1]

MedChemExpress Lopinavir Metabolite M-1 HY-136703[3][4]

Metabolic Pathway of Lopinavir
Lopinavir undergoes extensive oxidative metabolism primarily mediated by the cytochrome

P450 3A4 (CYP3A4) isoenzyme in the liver.[5] This metabolic process leads to the formation of

several metabolites, with M-1 being a significant product of hydroxylation. The co-

administration of Lopinavir with Ritonavir, a potent CYP3A4 inhibitor, is a standard clinical

practice to boost Lopinavir's plasma concentrations by reducing its metabolism.[5][6]
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Figure 1: Metabolic pathway of Lopinavir to Metabolite M-1.

Experimental Protocol: Quantification of Lopinavir
Metabolite M-1 in Human Plasma by LC-MS/MS
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This section provides a detailed methodology for the quantification of Lopinavir Metabolite M-
1 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive

and specific analytical technique.[7] This protocol is a composite of established methods for

Lopinavir and its metabolites.

Materials and Reagents
Lopinavir Metabolite M-1 reference standard

Internal Standard (IS) (e.g., a stable isotope-labeled analog or a structurally similar

compound)

Human plasma (K₂EDTA)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Deionized water (18.2 MΩ·cm)

Sample Preparation: Protein Precipitation
Thaw plasma samples at room temperature.

To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working

solution.

Vortex for 10 seconds.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.
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Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size)[8]

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.3 mL/min[8]

Injection Volume: 5 µL[8]

Gradient Elution:

Start with 20% B, hold for 0.5 min.

Linearly increase to 95% B over 2.0 min.

Hold at 95% B for 1.0 min.

Return to 20% B in 0.1 min and re-equilibrate for 1.4 min.

Total run time: approximately 5 minutes.

Mass Spectrometry Conditions
Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) for Lopinavir Metabolite M-1: To be determined by direct infusion of the

reference standard.

Product Ion (m/z) for Lopinavir Metabolite M-1: To be determined by fragmentation of the

precursor ion.
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Precursor Ion (m/z) for IS: Specific to the chosen internal standard.

Product Ion (m/z) for IS: Specific to the chosen internal standard.

Note: The specific mass transitions for Lopinavir (parent drug) have been reported as m/z

629.83 → 447.38.[8] The transitions for Metabolite M-1 will need to be optimized based on its

structure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ijper.org/sites/default/files/IndJPhaEdRes-59-1s-292.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Sample

Protein Precipitation
(Acetonitrile)

Centrifugation

Supernatant Transfer

Evaporation
(Nitrogen Stream)

Reconstitution
(Mobile Phase)

LC-MS/MS Injection

Data Analysis

Click to download full resolution via product page

Figure 2: Experimental workflow for sample preparation and analysis.

Data Analysis and Quantification
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Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibration standards.

Perform a linear regression analysis to determine the best fit for the calibration curve.

Quantify the concentration of Lopinavir Metabolite M-1 in the plasma samples by

interpolating their peak area ratios from the calibration curve.

This technical guide provides a foundational understanding of Lopinavir Metabolite M-1 for

research and development purposes. For specific applications, further optimization of the

analytical method may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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